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Compound of Interest

Compound Name: 1,2-Diiodoethane

Cat. No.: B146647

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1,2-diiodoethane (CAS
624-73-7), a versatile organoiodine compound. This document details its chemical and physical
properties, synthesis, key applications in organic chemistry, and essential safety and handling
information. The content is structured to serve as a practical resource for professionals in
research, chemical synthesis, and drug development.

Core Properties and Data

1,2-Diiodoethane, also known as ethylene diiodide, is a halogenated alkane that presents as a
crystalline solid at room temperature.[1][2] Its utility in synthetic chemistry is largely due to the
reactive nature of its carbon-iodine bonds.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 1,2-diiodoethane is presented in the
table below. This data is essential for its appropriate handling, storage, and application in
experimental settings.
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Property Value Reference(s)

Molecular Formula C2Hal2 [11[3]

Molecular Weight 281.86 g/mol [1][4]
Yellow rhomboid or plate-like

Appearance crystals, Light brown or brown [11[3]
crystalline solid

Melting Point 80-82 °C [3]

Boiling Point 200 °C [3]

Density 2.132 g/mL at 25 °C [3]
Soluble in methanol, ethanol,

Solubility ether, benzene, and acetone. [31[5]

Insoluble in water.

Vapor Pressure

0.349 mmHg at 25 °C

[3]

Refractive Index 1.871 [3]
Flash Point 100.9 °C [3]
. Stable, but may discolor on

Stability ] [31[6]
exposure to light.
GBBZLMLLFVFKJIM-

InChl Key [7]
UHFFFAOYSA-N

SMILES ICCI [7]

Safety and Handling Information

1,2-Diiodoethane is classified as a hazardous substance and requires careful handling to

minimize exposure. It is a skin and eye irritant and may cause respiratory irritation.[1][8]
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Hazard Statement GHS Code Reference(s)
Causes skin irritation H315 [1]
Causes serious eye irritation H319 [1]
May cause respiratory irritation ~ H335 [1]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[9]
o Skin Protection: Wear chemical-impermeable gloves and protective clothing.[9]

» Respiratory Protection: Use a full-face respirator if exposure limits are exceeded or irritation
is experienced.[9]

Storage and Handling:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[9][10]

Keep away from strong bases and strong oxidizing agents.[2][3]

The compound is light-sensitive and should be stored in the dark.[6]

Handle in a well-ventilated area and avoid the formation of dust and aerosols.[9]

Synthesis and Experimental Protocols

The most common method for synthesizing 1,2-diiodoethane is through the direct reaction of
ethylene with iodine.[11][12] This reaction proceeds via an electrophilic addition mechanism.
[11]

Synthesis of 1,2-Diiodoethane from Ethylene

The synthesis involves the addition of iodine across the double bond of ethylene.[11]

Reaction: C2Ha + 12 & CzHalz[11]
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Experimental Protocol:

Prepare a mixture of iodine and ethanol.
» Bubble ethylene gas through the solution.

o Continue the addition of ethylene until the color of the iodine disappears, indicating the
reaction is complete.

» Needle-like crystals of 1,2-diiodoethane will form in the reaction mixture.

e Filter the crude product from the solution.

e Wash the crystals.

» Recrystallize the crude product from ethanol to obtain purified 1,2-diiodoethane.[10]

Purification Method: For further purification, dissolve the compound in ether, wash with a
saturated aqueous solution of sodium thiosulfate (NazS20s), dry over magnesium sulfate
(MgSO0a), and then remove the ether in vacuo. The product can then be distilled.[6]

Electrophilic
Addition 1,2-Diiodoethane

Ethylene (C2Ha4)

Reaction in
Ethanol

lodine (I2)

Click to download full resolution via product page

Caption: Synthesis of 1,2-diiodoethane from ethylene and iodine.

Applications in Organic Synthesis

1,2-Diiodoethane is a valuable reagent in organic synthesis, primarily used for the preparation
of samarium(ll) iodide and ytterbium(ll) iodide.[4][12] It also serves as an iodine source for the
dehydroxy-iodination of alcohols.[6]
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Preparation of Samarium(ll) lodide (Smlz)

Samarium(ll) iodide is a powerful single-electron transfer reagent widely used in organic
synthesis.[11] 1,2-diiodoethane is a key component in its preparation.

Reaction: Sm + ICH2CHzl - Smlz + C2Ha
Experimental Protocol (Kagan's Method):

In an inert atmosphere, add samarium metal to an inert solvent, typically tetrahydrofuran
(THF).[11]

e Add a solution of 1,2-diiodoethane in THF to the samarium suspension.

e The reaction is typically rapid and results in the formation of a deep blue solution of
samarium(ll) iodide.

e The ethylene gas produced is vented.
e The resulting Smlz solution is used in situ for subsequent reactions.[11]

This method is also applicable for the synthesis of ytterbium(ll) iodide (Yblz2).[4][11]
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Caption: Preparation of Samarium(ll) lodide using 1,2-diiodoethane.

Other Applications

o Dehydroxy-iodination of alcohols: 1,2-diiodoethane can be used as an effective reagent for

converting alcohols to iodides.[6]
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o Synthesis of homopropargyl alcohols: It is used in the sonochemical Barbier-type reaction for
the synthesis of derivatives of regioselective homopropargyl alcohols.[6]

e Pharmaceutical Intermediates: Due to its role in facilitating complex bond formations, it is
used in the synthesis of pharmaceutical intermediates.[10][13]

Reaction Mechanisms

The primary reaction mechanism for the synthesis of 1,2-diiodoethane from ethylene is an
electrophilic addition. The 1t electrons of the ethylene double bond attack an iodine molecule,
leading to the formation of a cyclic iodonium ion intermediate. This intermediate is then
attacked by an iodide ion in an anti-addition, resulting in 1,2-diiodoethane.[11]

In its application for preparing Smlz, the reaction involves the oxidative addition of the carbon-
iodine bonds to the samarium metal, leading to the formation of the stable samarium(ll) iodide
and the release of ethene gas.[11]

Conclusion

1,2-diiodoethane is a fundamental reagent in organic synthesis with significant applications,
particularly in the preparation of powerful reducing agents like samarium(ll) iodide. Its well-

defined properties and synthesis routes make it a valuable tool for chemists in academia and
industry, including those in drug development who rely on complex synthetic transformations.
Proper handling and storage are crucial to ensure its safe and effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

7/8

Tech Support


https://www.nbinno.com/article/other-organic-chemicals/1-2-diiodoethane-versatile-reagent-organic-synthesis-manufacturers-il
https://infiniumpharmachem.com/products/diiodoethane/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0669227.htm
https://www.sigmaaldrich.com/IN/en/product/aldrich/d122807
https://www.fishersci.com/store/msds?partNumber=AC115140250&productDescription=1%2C2-DIIODOETHANE%2C+99%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.echemi.com/sds/12-diiodoethane-pid_Rock4960.html
https://www.guidechem.com/encyclopedia/1-2-diiodoethane-dic6084.html
https://www.benchchem.com/product/b146647
https://en.wikipedia.org/wiki/1,2-Diiodoethane
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-the-purity-and-applications-of-1-2-diiodoethane-yj
https://www.benchchem.com/product/b146647#1-2-diiodoethane-cas-number-624-73-7
https://www.benchchem.com/product/b146647#1-2-diiodoethane-cas-number-624-73-7
https://www.benchchem.com/product/b146647#1-2-diiodoethane-cas-number-624-73-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146647?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146647?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

